- Process to prepare amino carboxylic acid salts, World Intellectual Property Organization, , ,
Cas no 10042-84-9 (Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?))
10042-84-9 structure
Product Name:Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?)
CAS No:10042-84-9
MF:C6H8NNaO6
MW:213.120593070984
CID:165767
PubChem ID:23674482
Update Time:2025-04-19
Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?)
- TRISODIUM NTA
- 2,2',2''-nitrilotriacetic acid
- Glycine, N,N-bis(carboxymethyl)-, sodium salt
- NITRILOTRIACETICACID,DISODIUMSALT,MONOHYDRATE
- NITRILOTRIACETICACID,MONOSODIUMSALT
- Nitrilotriessigsure mit Natrium- und Kaliumsalzen
- sodium [bis(carboxymethyl)amino]acetate
- sodium carbonocyanidate
- SODIUMNTA
- trisodium 2,2',2''-nitrilotriacetate
- TRISODIUMNITRILOTRIACETICACIDMONOHYDRATE
- 18994-66-6
- N,N-Bis(carboxymethyl)glycine sodium salt
- DTXSID4064925
- 10042-84-9
- Sodium aminotriacetate
- Acetic acid, nitrilotri-, sodium salt
- Acetic acid, nitrilotri-, monosodium salt
- Sodium NTA
- sodium;2-[bis(carboxymethyl)amino]acetate
- N,N-Bis(carboxymethyl)glycine monosodium salt
- Caswell No. 781A
- EPA Pesticide Chemical Code 381300
- Nitrilotriacetic acid monosodium salt
- Nitrilotriaceetic acid, monosodium salt
- Nitrilotriacetic acid, sodium salt
- Nitrilotriacetic acid sodium salt
- Glycine, N,N-bis(carboxymethyl)-, monosodium salt
- MONOSODIUMNITRILOTRIACETATE
- Glycine, N,N-bis(carboxymethyl)-, sodium salt (1:?)
- Sodium nitriloacetate
- SCHEMBL5075740
- Sodium dihydrogen nitrilotriacetate
- Monosodium nitrilotriacetate
- Monosodium N,N-bis(carboxymethyl)glycine
-
- Inchi: 1S/C6H9NO6.Na/c8-4(9)1-7(2-5(10)11)3-6(12)13;/h1-3H2,(H,8,9)(H,10,11)(H,12,13);/q;+1/p-1
- InChI Key: ZAWGLAXBGYSUHN-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(CN(CC(=O)O)CC(=O)O)=O
Computed Properties
- Exact Mass: 92.9827
- Monoisotopic Mass: 213.024932
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
Experimental Properties
- PSA: 63.92
Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?) Security Information
- Safety Term:x and Na2O."> Confirmed carcinogen by intraperitoneal route. Mutation data reported. When heated to decomposition it emits toxic fumes of NOx and Na2O.
Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?) Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Copper , Vanadium Solvents: Water ; 9.5 kg/cm2, 160 °C
Reference
Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?) Preparation Products
Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?) Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
10042-84-9 (Glycine,N,N-bis(carboxymethyl)-, sodium salt (1:?)) Related Products
- 1118-68-9(2-(dimethylamino)acetic acid)
- 4408-64-4(N-Methyliminodiacetic acid)
- 150-25-4(Bicine)
- 740792-70-5(2-ethyl(methyl)azaniumylacetate)
- 139-13-9(Nitrilotriacetic acid)
- 590-47-6(Betaine Monohydrate)
- 107-43-7(Betaine Solution)
- 93-62-9(N-(2-Hydroxyethyl)iminodiacetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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